Cas no 2361657-88-5 (N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide)

• Product Name: N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide
• CAS No: 2361657-88-5
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5379822
• PubChem ID: 139015256
• Update Time: 2025-05-19

N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1-Methyl-1H-pyrazol-4-yl)phenyl]-2-propenamide
• N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide

• Inchi： 1S/C13H13N3O/c1-3-13(17)15-12-6-4-5-10(7-12)11-8-14-16(2)9-11/h3-9H,1H2,2H3,(H,15,17)
• InChI Key： OSEWSZFKGIFBLF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CN(C)N=C2)=C1)(=O)C=C

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.7±45.0 °C(Predicted)
• pka: 13.41±0.70(Predicted)

Additional information on N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide

Introduction to N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide (CAS No. 2361657-88-5)

N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide, identified by its CAS number 2361657-88-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a phenylprop-2-enamide moiety combined with a 1-methyl-1H-pyrazol-4-yl substituent suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The compound's structure is characterized by a conjugated system formed by the phenyl ring and the prop-2-enamide group, which can influence its electronic properties and reactivity. Additionally, the 1-methylpyrazole moiety introduces a nitrogen-rich heterocycle, known for its ability to form hydrogen bonds and interact with various biological receptors. These structural features make N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide a versatile scaffold for designing molecules with specific pharmacological profiles.

In recent years, there has been growing interest in developing novel therapeutic agents that target inflammation and immune responses. The pyrazole scaffold, in particular, has been extensively studied for its anti-inflammatory properties. Research has shown that compounds containing pyrazole moieties can modulate the activity of various enzymes and receptors involved in inflammatory pathways. For instance, studies have demonstrated that certain pyrazole derivatives exhibit inhibitory effects on cyclooxygenase (COX) and lipoxygenase (LOX), key enzymes in the production of pro-inflammatory mediators.

The N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide structure may potentially interfere with these pathways by binding to specific sites on target proteins. This could lead to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies. Furthermore, the phenylprop-2-enamide moiety may contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

Another area of interest is the potential application of N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide in treating neurological disorders. The pyrazole scaffold has been reported to cross the blood-brain barrier, suggesting its potential as a central nervous system (CNS) therapeutic agent. Studies have shown that pyrazole derivatives can interact with neurotransmitter receptors and ion channels, potentially leading to novel treatments for conditions such as epilepsy, depression, and neurodegenerative diseases.

The compound's dual functionality, combining the amide group with the pyrazole moiety, may also make it a useful tool for studying molecular interactions in vitro and in vivo. The amide group can serve as a handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize the compound's biological activity. Additionally, the pyrazole ring can be used as a probe to investigate its binding mode and interactions with biological targets.

In conclusion, N-3-(1-methyl-1H-pyrazol-4-yl)phenylprop-2-enamide (CAS No. 2361657-88-5) represents a promising lead compound for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for investigating new therapeutic strategies in areas such as inflammation, immunity, and neurology. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a drug candidate.